Cas no 7025-15-2 (1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione)

1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione structure
7025-15-2 structure
Product Name:1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione
CAS No:7025-15-2
MF:C7H4Cl2N4S
MW:247.10445690155
CID:974869
PubChem ID:2732008
Update Time:2025-04-19

1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione
    • 1-(2,4-dichloro-phenyl)-1,4-dihydro-tetrazole-5-thione
    • 1-(2,4-dichlorophenyl)-4,5-dihydro-1H-1,2,3,4-tetraazole-5-thione
    • 1-(2,4-Dichlor-phenyl)-1,4-dihydro-tetrazolthion
    • 1-(2.4-Dichlorphenyl)-2-tetrazolin-5-thion
    • AC1MBVMF
    • NSC509708
    • S07473
    • SureCN8656100
    • SY352832
    • 1-(2,4-Dichlorophenyl)-1,2-dihydro-5H-tetrazole-5-thione
    • SCHEMBL1249223
    • SCHEMBL8656100
    • NSC-509708
    • 1-(2,4-Dichlorophenyl)-1H-tetrazole-5-thiol
    • 7025-15-2
    • CCG-244630
    • DTXSID20369707
    • Inchi: 1S/C7H4Cl2N4S/c8-4-1-2-6(5(9)3-4)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
    • InChI Key: KNXXWYFEFQMLGP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(N=NN1)=S)Cl

Computed Properties

  • Exact Mass: 245.95362
  • Monoisotopic Mass: 245.9533727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 39.99
  • LogP: 2.63170
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